![molecular formula C15H22ClN3O B5308407 N-butyl-4-(3-chlorophenyl)-1-piperazinecarboxamide](/img/structure/B5308407.png)
N-butyl-4-(3-chlorophenyl)-1-piperazinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-butyl-4-(3-chlorophenyl)-1-piperazinecarboxamide, also known as BCPP, is a chemical compound that has been widely used in scientific research for its potential therapeutic properties. BCPP is a piperazine derivative that belongs to the class of phenylpiperazines and has been extensively studied for its pharmacological effects.
Mechanism of Action
The mechanism of action of N-butyl-4-(3-chlorophenyl)-1-piperazinecarboxamide is not fully understood, but it is believed to act as a partial agonist or antagonist at various receptors in the brain. This compound has been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects in the body. It has been shown to increase the levels of dopamine and serotonin in the brain, which are neurotransmitters involved in the regulation of mood, behavior, and cognition. This compound has also been found to have anxiolytic and antidepressant effects in animal models.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-butyl-4-(3-chlorophenyl)-1-piperazinecarboxamide in lab experiments is its high selectivity for specific receptors in the brain, which allows for more precise studies of their function. However, one of the limitations of using this compound is that it has a relatively short half-life, which may limit its usefulness in long-term studies.
Future Directions
There are several future directions for the study of N-butyl-4-(3-chlorophenyl)-1-piperazinecarboxamide. One potential area of research is its potential therapeutic use in the treatment of psychiatric disorders such as depression and anxiety. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on different neurotransmitter systems in the brain. Finally, the development of new and more selective derivatives of this compound may lead to the discovery of new therapeutic agents for the treatment of various neurological and psychiatric disorders.
Synthesis Methods
The synthesis of N-butyl-4-(3-chlorophenyl)-1-piperazinecarboxamide involves the reaction of 3-chlorobenzoyl chloride with N-butylpiperazine in the presence of a base such as triethylamine. The resulting product is then purified by column chromatography to obtain pure this compound.
Scientific Research Applications
N-butyl-4-(3-chlorophenyl)-1-piperazinecarboxamide has been studied for its potential therapeutic properties in various fields of research such as neuroscience, pharmacology, and psychiatry. It has been found to have an affinity for several receptors such as dopamine, serotonin, and adrenergic receptors, which are involved in the regulation of mood, behavior, and cognition.
properties
IUPAC Name |
N-butyl-4-(3-chlorophenyl)piperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22ClN3O/c1-2-3-7-17-15(20)19-10-8-18(9-11-19)14-6-4-5-13(16)12-14/h4-6,12H,2-3,7-11H2,1H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXUWFVQLBZJCKJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=O)N1CCN(CC1)C2=CC(=CC=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.81 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.